Cas no 26851-79-6 (Thiazole,4,5-dihydro-2-(2-methylpropyl)-)

• Product Name: Thiazole,4,5-dihydro-2-(2-methylpropyl)-
• CAS No: 26851-79-6
• MF: C₇H₁₃NS
• MW: 143.24982047081
• CID: 271618
• PubChem ID: 117881
• Update Time: 2025-04-19

Thiazole,4,5-dihydro-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole,4,5-dihydro-2-(2-methylpropyl)-
• 2-isobutyl-4,5-dihydro-thiazole
• 2-(2-methylpropyl)-4,5-dihydro-1,3-thiazole
• 4,5-Dihydro-2-isobutyl-1,3-thiazole
• 4,5-Dihydro-2-isobutylthiazole
• NS00028212
• 2-isobutyl-4,5-dihydro-1,3-thiazole
• EINECS 248-055-1
• 26851-79-6
• Thiazole, 4,5-dihydro-2-(2-methylpropyl)-
• DTXSID5067261
• SCHEMBL17257634

• Inchi： 1S/C7H13NS/c1-6(2)5-7-8-3-4-9-7/h6H,3-5H2,1-2H3
• InChI Key： SMSJMGHWVFDVCU-UHFFFAOYSA-N
• SMILES： S1CCN=C1CC(C)C

Computed Properties

• Exact Mass: 143.07699
• Monoisotopic Mass: 143.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.7Ų

Experimental Properties

• PSA: 12.36